Cas no 5161-11-5 (Thiophene, tetrahydro-3,4-dimethyl-, cis-)
5161-11-5 structure
Product Name:Thiophene, tetrahydro-3,4-dimethyl-, cis-
Thiophene, tetrahydro-3,4-dimethyl-, cis- Chemical and Physical Properties
Names and Identifiers
-
- Thiophene, tetrahydro-3,4-dimethyl-, cis-
- UCTWEFUUQKCEGE-OLQVQODUSA-N
- cis- 3,4-Dimethylthiacyclopentan
- DTXSID20423838
- cis-3,4-dimethyl-thiacyclopentane
- 5161-11-5
- SCHEMBL21761765
-
- Inchi： 1S/C6H12S/c1-5-3-7-4-6(5)2/h5-6H,3-4H2,1-2H3/t5-,6+
- InChI Key： UCTWEFUUQKCEGE-OLQVQODUSA-N
- SMILES： S1C[C@H](C)[C@H](C)C1
Computed Properties
- Exact Mass: 116.06606
- Monoisotopic Mass: 116.06597156g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 53.2
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 25.3Ų
Experimental Properties
- PSA: 0
Thiophene, tetrahydro-3,4-dimethyl-, cis- Related Literature
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1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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